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molecular formula C8H11F6N3O2 B8038954 Acetamide, N,N'-(iminodi-2,1-ethanediyl)bis[2,2,2-trifluoro-

Acetamide, N,N'-(iminodi-2,1-ethanediyl)bis[2,2,2-trifluoro-

Cat. No. B8038954
M. Wt: 295.18 g/mol
InChI Key: RUXQXYHBGKXTHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07611692B2

Procedure details

Trifluoroacetic acid ethyl ester (50 g; 0.35 mol) was dropped into a solution of diethylenetriamine (18 g; 0.175 mol) in THF (180 mL) at 0° C. in 1 h. After 20 h at room temperature, the mixture was evaporated to an oily residue (54 g). The oil was crystallized from Et2O (50 mL), filtered, washed with cooled Et2O (2×30 mL) and dried to obtain A as a white solid (46 g; 0.156 mol). Yield 89%.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step One
Name
Quantity
180 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
C(O[C:4](=[O:9])[C:5]([F:8])([F:7])[F:6])C.[NH2:10][CH2:11][CH2:12][NH:13][CH2:14][CH2:15][NH2:16]>C1COCC1>[NH:13]([CH2:14][CH2:15][NH:16][C:4](=[O:9])[C:5]([F:6])([F:7])[F:8])[CH2:12][CH2:11][NH:10][C:4](=[O:9])[C:5]([F:8])([F:7])[F:6]

Inputs

Step One
Name
Quantity
50 g
Type
reactant
Smiles
C(C)OC(C(F)(F)F)=O
Name
Quantity
18 g
Type
reactant
Smiles
NCCNCCN
Name
Quantity
180 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the mixture was evaporated to an oily residue (54 g)
CUSTOM
Type
CUSTOM
Details
The oil was crystallized from Et2O (50 mL)
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
washed with cooled Et2O (2×30 mL)
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
to obtain A as a white solid (46 g; 0.156 mol)

Outcomes

Product
Details
Reaction Time
20 h
Name
Type
Smiles
N(CCNC(C(F)(F)F)=O)CCNC(C(F)(F)F)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 89%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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